2-Chloro-5-(ethylsulfamoyl)benzoic acid
Cat. No. B1628836
M. Wt: 263.7 g/mol
InChI Key: HWAKXAIIYRBOCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07427612B2
Procedure details
The title compound was synthesised according to the procedure described for 2-Chloro-5-methylsulfamoyl-benzoic acid from 2-Chloro-5-sulfino-benzoic acid and ethylamine and obtained in 78% yield. MS (m/e): 262.2 (MH−, 100%).
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([S:11](=[O:15])(=[O:14])[NH:12][CH3:13])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].Cl[C:17]1C=CC(S(O)=O)=CC=1C(O)=O.C(N)C>>[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([S:11](=[O:15])(=[O:14])[NH:12][CH2:13][CH3:17])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(NC)(=O)=O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(=O)O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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obtained in 78% yield
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)S(NCC)(=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 78% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
